Cas no 499195-60-7 (Ethyl 4-(2-chloropyrimidin-4-yl)benzoate)

• Product Name: Ethyl 4-(2-chloropyrimidin-4-yl)benzoate
• CAS No: 499195-60-7
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD09861393
• CID: 835527
• PubChem ID: 11065261
• Update Time: 2025-11-02

Ethyl 4-(2-chloropyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-chloropyrimidin-4-yl)benzoate
• Ethyl 4-(2-chloro-4-pyrimidinyl)benzoate
• 4-(4-carboethoxyphenyl)-2-chloropyrimidine
• Ethyl 4-(2-chlorophenyl)-2-methyl-5-pyrimidinecarboxylate
• Ethyl 4-(2-chlorophenyl)-2-MethylpyriMidine-5-carboxylate
• ETHYL-2-METHYL-4-(2-CHLOROPHENYL)-PYRIMIDINE-5-CARBOXYLATE
• BZPR13
• PTSZMMLYAGLVQJ-UHFFFAOYSA-N
• BCP24117
• 3648AH
• AK545572
• 4-(2-Chloro-4-pyrimidinyl)benzoic acid ethyl ester
• Ethyl4-(2-chloropyrimidin-4-yl)benzoate
• AKOS030525445
• SCHEMBL2856840
• DB-360454
• Z5W4V4NZ5U
• CS-M0410
• J-400950
• ZUA19560
• Benzoic acid, 4-(2-chloro-4-pyrimidinyl)-, ethyl ester
• SB60566
• MFCD09861393
• DS-19397
• 499195-60-7
• Ethyl 4-(2-chloropyrimidin-4-yl)benzoate

• MDL： MFCD09861393
• Inchi： 1S/C13H11ClN2O2/c1-2-18-12(17)10-5-3-9(4-6-10)11-7-8-15-13(14)16-11/h3-8H,2H2,1H3
• InChI Key： PTSZMMLYAGLVQJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=CC(C(=O)OCC)=CC=2)=N1

Computed Properties

• Exact Mass: 262.05103
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 3

Experimental Properties

• PSA: 52.08

Ethyl 4-(2-chloropyrimidin-4-yl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Ethyl 4-(2-chloropyrimidin-4-yl)benzoate

Ethyl 4-(2-chloropyrimidin-4-yl)benzoate (CAS No. 499195-60-7): A Versatile Chemical Building Block

Ethyl 4-(2-chloropyrimidin-4-yl)benzoate (CAS No. 499195-60-7) is an important organic compound that has gained significant attention in pharmaceutical and materials science research. This chloropyrimidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules and functional materials. Its unique molecular structure combines a pyrimidine ring with a benzoate ester functionality, making it particularly valuable for drug discovery and development.

The growing interest in heterocyclic compounds like Ethyl 4-(2-chloropyrimidin-4-yl)benzoate stems from their wide range of applications in medicinal chemistry. Researchers are particularly interested in how this compound can be used to develop new kinase inhibitors, which are crucial for treating various diseases. The 2-chloropyrimidine moiety in this compound provides an excellent reactive site for further chemical modifications, allowing for the creation of diverse molecular architectures.

From a synthetic chemistry perspective, CAS 499195-60-7 offers several advantages. The ethyl benzoate group enhances the compound's solubility in organic solvents, facilitating various chemical transformations. Meanwhile, the chloropyrimidine component serves as an excellent leaving group in nucleophilic substitution reactions. These properties make it a favorite among chemists working on structure-activity relationship studies and combinatorial chemistry approaches.

The pharmaceutical industry has shown particular interest in Ethyl 4-(2-chloropyrimidin-4-yl)benzoate due to its potential in developing targeted therapies. Recent studies have explored its use as a precursor for anticancer agents, with researchers investigating how modifications to its structure might enhance biological activity. The compound's ability to interact with various biological targets while maintaining good pharmacokinetic properties makes it an attractive starting point for drug design.

In materials science, 499195-60-7 has found applications in the development of organic electronic materials. The conjugated system formed by the pyrimidine-benzoate structure contributes to interesting electronic properties, making it potentially useful in organic semiconductors and photovoltaic materials. Researchers are exploring how derivatives of this compound might improve the performance of organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of Ethyl 4-(2-chloropyrimidin-4-yl)benzoate typically involves palladium-catalyzed cross-coupling reactions, which are among the most searched topics in modern organic chemistry. These methods allow for efficient construction of the aryl-pyrimidine bond under mild conditions. Recent advances in green chemistry have also led to the development of more sustainable synthetic routes for this and similar compounds, addressing growing environmental concerns in chemical manufacturing.

Quality control of CAS No. 499195-60-7 is crucial for its various applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to verify the purity and identity of this compound. These analytical methods are frequently searched by quality control professionals and researchers working with similar compounds.

The market for pyrimidine derivatives like Ethyl 4-(2-chloropyrimidin-4-yl)benzoate has been growing steadily, driven by increasing demand from the pharmaceutical and materials sectors. Suppliers and manufacturers are focusing on improving production efficiency while maintaining high purity standards. The compound's stability under normal storage conditions and its compatibility with various synthetic protocols contribute to its commercial viability.

Future research directions for 499195-60-7 include exploring its potential in bioconjugation chemistry and prodrug development. The compound's reactive sites offer opportunities for creating targeted drug delivery systems, a hot topic in current pharmaceutical research. Additionally, its photophysical properties are being investigated for potential applications in bioimaging and sensor development.

For researchers working with Ethyl 4-(2-chloropyrimidin-4-yl)benzoate, proper handling and storage are essential despite its non-hazardous nature. Standard laboratory practices should be followed, including working in well-ventilated areas and using appropriate personal protective equipment. The compound's material safety data sheet (MSDS) provides detailed information about its handling and storage requirements.

In conclusion, CAS 499195-60-7 represents an important building block in modern chemical research. Its versatility in pharmaceutical and materials applications, combined with its synthetic accessibility, ensures its continued relevance in scientific investigations. As research into heterocyclic compounds and functional materials advances, Ethyl 4-(2-chloropyrimidin-4-yl)benzoate is likely to play an increasingly important role in developing new technologies and therapeutic agents.